naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoate

• IUPAC Name: naphthalen-2-yl 3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)propanoate
• InChI: InChI=1S/C22H19NO4/c24-18(27-17-8-7-13-3-1-2-4-14(13)12-17)9-10-23-21(25)19-15-5-6-16(11-15)20(19)22(23)26/h1-8,12,15-16,19-20H,9-11H2
• InChI Key: BTZIDJQRUXBZIL-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)CCC(=O)OC4=CC5=CC=CC=C5C=C4
• Molecular Formula: C22H19NO4
• Molecular Weight: 361.4 g/mol

Description

Naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoate is a complex organic compound that features a naphthalene ring and a hexahydro-2H-4,7-methanoisoindole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoate typically involves a multi-step process. One common method involves the formation of the hexahydro-2H-4,7-methanoisoindole core through a cycloaddition reaction. This is followed by esterification with naphthalen-2-yl propanoate under dehydrating conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity. The reaction conditions are carefully controlled to minimize by-products and maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

Naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can yield dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the naphthalene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under various conditions.

Major Products

The major products formed from these reactions include quinones, dihydro derivatives, and substituted naphthalene compounds .

Scientific Research Applications

Naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes and receptors.

Industry: Utilized in the development of advanced materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoate involves its interaction with specific molecular targets. It can bind to enzymes and receptors, modulating their activity. The pathways involved include inhibition of enzyme activity and disruption of cellular processes, leading to its bioactive effects .

Comparison with Similar Compounds

Similar Compounds

Naphthalen-2-yl 3,5-dinitrobenzoate: Another naphthalene derivative with potential bioactivity.

4,4,4-Trifluoro-1-(2-naphthyl)-1,3-butanedione: A compound with similar structural features but different functional groups.

Uniqueness

Naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoate is unique due to its combination of a naphthalene ring and a hexahydro-2H-4,7-methanoisoindole moiety. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications .